Cas no 1802020-18-3 (Imidazo[1,2-b]pyridazin-6-amine, 3-iodo-)

• Product Name: Imidazo[1,2-b]pyridazin-6-amine, 3-iodo-
• CAS No: 1802020-18-3
• MF: C₆H₅IN₄
• MW: 260.035172224045
• CID: 5191708
• Update Time: 2025-05-27

Imidazo[1,2-b]pyridazin-6-amine, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazin-6-amine, 3-iodo-

• Inchi： 1S/C6H5IN4/c7-4-3-9-6-2-1-5(8)10-11(4)6/h1-3H,(H2,8,10)
• InChI Key： KSGQSXVOQGZLFI-UHFFFAOYSA-N
• SMILES： C12=NC=C(I)N1N=C(N)C=C2

Additional information on Imidazo[1,2-b]pyridazin-6-amine, 3-iodo-

Comprehensive Overview of Imidazo[1,2-b]pyridazin-6-amine, 3-iodo- (CAS No. 1802020-18-3): Properties, Applications, and Research Insights

The compound Imidazo[1,2-b]pyridazin-6-amine, 3-iodo- (CAS No. 1802020-18-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of the imidazo[1,2-b]pyridazine scaffold, this iodine-substituted amine exhibits remarkable potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in modulating biological pathways, making it a highly sought-after intermediate in modern synthetic chemistry.

One of the most compelling aspects of 3-iodo-imidazo[1,2-b]pyridazin-6-amine is its versatility in cross-coupling reactions, a topic frequently searched in academic databases. The iodine atom at the 3-position serves as an excellent leaving group, enabling efficient Suzuki-Miyaura and Buchwald-Hartwig reactions. This property aligns with current trends in green chemistry, as scientists seek atom-economical methods to construct complex molecules. Recent publications highlight its use in creating biologically active compounds with improved pharmacokinetic profiles, addressing the growing demand for targeted therapeutics in precision medicine.

The thermal stability and solubility characteristics of CAS 1802020-18-3 make it particularly valuable for high-throughput screening applications. Pharmaceutical companies frequently inquire about its structure-activity relationships (SAR) when designing novel analogs. Computational chemistry studies suggest that the imidazo[1,2-b]pyridazine core exhibits favorable binding affinities to various enzyme pockets, explaining the surge in patent filings involving this scaffold. Notably, its iodine substituent provides opportunities for radio-labeling, a feature explored in diagnostic agent development.

From a synthetic perspective, Imidazo[1,2-b]pyridazin-6-amine, 3-iodo- serves as a key building block for small molecule libraries, a hot topic in combinatorial chemistry. Its crystalline form and well-defined NMR spectra (often queried in spectroscopy forums) facilitate quality control during scale-up processes. The compound's hydrogen bonding capacity through its amine group makes it valuable for designing molecular recognition systems, an area gaining traction in supramolecular chemistry research.

Environmental and safety studies indicate that 1802020-18-3 demonstrates favorable biodegradation profiles compared to heavier halogenated compounds, addressing concerns about persistent organic pollutants. This aspect resonates with the pharmaceutical industry's shift toward sustainable synthesis protocols. Analytical method development for this compound frequently appears in chromatography discussions, particularly regarding HPLC purification techniques for nitrogen-rich heterocycles.

Emerging applications of 3-iodo-imidazo[1,2-b]pyridazin-6-amine extend to material science, where its conjugated system shows promise in organic electronics. Researchers investigating OLED materials have noted its electron-transport properties, while nanotechnology forums discuss its potential as a ligand for catalytic nanoparticles. These multidisciplinary applications reflect the compound's growing importance beyond traditional medicinal chemistry.

The global market for imidazo[1,2-b]pyridazine derivatives continues to expand, with CAS 1802020-18-3 positioned as a strategic research chemical. Suppliers often receive inquiries about its stable isotopic labeling (e.g., ¹³C/¹⁵N versions) for metabolic studies. Regulatory databases show increasing approvals for analogs containing this core structure, particularly in oncological and anti-inflammatory drug candidates, aligning with therapeutic area trends in clinical pipelines.

In summary, Imidazo[1,2-b]pyridazin-6-amine, 3-iodo- represents a multifunctional chemical entity bridging diverse scientific domains. Its synthetic accessibility, derivatization potential, and biological relevance ensure its continued prominence in peer-reviewed literature and industrial R&D. As computational prediction tools advance, the demand for such well-characterized intermediates will likely accelerate, particularly in fragment-based drug design initiatives that dominate current medicinal chemistry strategies.